Cas no 93815-66-8 (Tetradecanoic acid,2-hydroxy-2-propyl-)

• Product Name: Tetradecanoic acid,2-hydroxy-2-propyl-
• CAS No: 93815-66-8
• MF: C₁₇H₃₄O₃
• MW: 286.45006608963
• CID: 813052
• PubChem ID: 302598
• Update Time: 2025-04-19

Tetradecanoic acid,2-hydroxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,2-hydroxy-2-propyl-
• 2-hydroxy-2-propyltetradecanoic acid
• DTXSID20307144
• NSC189702
• 93815-66-8
• NSC-189702

• Inchi： 1S/C17H34O3/c1-3-5-6-7-8-9-10-11-12-13-15-17(20,14-4-2)16(18)19/h20H,3-15H2,1-2H3,(H,18,19)
• InChI Key： LFSUABRUFUUOSM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 286.251
• Monoisotopic Mass: 286.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 414.4°C at 760 mmHg
• Flash Point: 218.6°C
• Refractive Index: 1.468
• PSA: 57.53000
• LogP: 4.91320